Cas no 172035-83-5 (Benzoic acid, 4-(3-thienyl)-, ethyl ester)

Benzoic acid, 4-(3-thienyl)-, ethyl ester structure
172035-83-5 structure
Product Name:Benzoic acid, 4-(3-thienyl)-, ethyl ester
CAS No:172035-83-5
MF:C13H12O2S
MW:232.298182487488
CID:1354082
PubChem ID:10847181
Update Time:2025-04-20

Benzoic acid, 4-(3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-thienyl)-, ethyl ester
    • ethyl 4-thiophen-3-ylbenzoate
    • DA-09337
    • 172035-83-5
    • DTXSID80445758
    • SCHEMBL6705545
    • Inchi: 1S/C13H12O2S/c1-2-15-13(14)11-5-3-10(4-6-11)12-7-8-16-9-12/h3-9H,2H2,1H3
    • InChI Key: FYYXOKARDMXXBE-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 232.05586
  • Monoisotopic Mass: 232.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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